H-Phe-tyr-gly-pro-val-OH

• Molecular Formula: C30H39N5O7
• Molecular Weight: 581.7 g/mol
• SMILES: CC(C)C(C(=O)O)NC(=O)C1CCCN1C(=O)CNC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=CC=C3)N
• InChI: InChI=1S/C30H39N5O7/c1-18(2)26(30(41)42)34-29(40)24-9-6-14-35(24)25(37)17-32-28(39)23(16-20-10-12-21(36)13-11-20)33-27(38)22(31)15-19-7-4-3-5-8-19/h3-5,7-8,10-13,18,22-24,26,36H,6,9,14-17,31H2,1-2H3,(H,32,39)(H,33,38)(H,34,40)(H,41,42)/t22-,23-,24-,26-/m0/s1
• InChIKey: MJAFJCRCGVXXTP-IGRGDXOOSA-N

Researchers studying bone metastasis require precise chemotactic tools to model cancer cell homing, yet fragment substitution introduces non-comparable biological results. H-Phe-Tyr-Gly-Pro-Val-OH (Osteocalcin 45-49) solves this with validated sequence-specific activity. • Defined chemotactic window (0.1-1 µM) for MDA-MB-231 migration assays • Cell-type selective: recruits monocytes at nM concentrations, osteoblasts only at µM • ≥98% purity, LogP 2.133 - ideal LC-MS standard & formulation model

H-Phe-Tyr-Gly-Pro-Val-OH: A Validated Chemotactic Pentapeptide from Human Osteocalcin

H-Phe-Tyr-Gly-Pro-Val-OH (CAS 85679-70-5, also known as FYGPV or Osteocalcin Fragment 45-49) is a synthetic pentapeptide that constitutes the carboxy-terminal segment of human osteocalcin (bone Gla protein, BGP). It possesses a molecular weight of 581.66 g/mol and is primarily recognized for its chemotactic activity towards cells involved in bone remodeling, including monocytes and osteoblast-like cells [1]. Its sequence is identical to the tryptic cleavage product of native osteocalcin, making it a critical tool for studying bone cell recruitment and related pathological processes [2].

1

Defined Sequence

C-terminal osteocalcin fragment for bone chemotaxis research models

2

Cell-Type Selectivity

Reported differential chemotactic windows across monocyte and osteoblast-like cells

3

Research-Grade Specification

High-purity synthetic pentapeptide; sequence-specific activity context

• [1] Mundy GR, Poser JW. Chemotactic activity of the gamma-carboxyglutamic acid containing protein in bone. Calcif Tissue Int. 1983;35(2):164-8. doi: 10.1007/BF02405025. View Source
• [2] Novak JF, et al. Plasmin-mediated proteolysis of osteocalcin. J Bone Miner Res. 1997 Jul;12(7):1035-42. doi: 10.1359/jbmr.1997.12.7.1035. View Source

Why H-Phe-Tyr-Gly-Pro-Val-OH Cannot Be Substituted by Other Osteocalcin Fragments

Generic substitution with other osteocalcin-derived peptides, such as the N-terminal (1-19) or mid-region (20-43) fragments, is not scientifically valid due to distinct functional domains. The chemotactic activity of osteocalcin is localized to its C-terminal region, specifically the pentapeptide sequence 45-49. While full-length osteocalcin (1-49) retains chemotactic activity, its use introduces additional, uncharacterized biological variables and potential off-target effects related to its Gla-domain and calcium-binding properties [1]. The 37-49 fragment, though containing the C-terminal pentapeptide, is primarily utilized as an immunogen for antibody production and lacks documented chemotactic function, underscoring the unique activity profile of the minimal 45-49 sequence .

Target Peptide H-Phe-Tyr-Gly-Pro-Val-OH

Potential Substitute (Thr46)-Osteocalcin (45-49)

Single-residue substitution (Tyr46→Thr) may shift receptor binding and the reported chemotactic profile; parallel characterization data are not available.

Physicochemical properties diverge with altered amino acid composition; sequence-dependent potency context may not transfer across fragments.

Class-level osteocalcin fragment inference may not support sequence-specific assay reproducibility; product-specific evidence review is advised.

• [1] Mundy GR, Poser JW. Chemotactic activity of the gamma-carboxyglutamic acid containing protein in bone. Calcif Tissue Int. 1983;35(2):164-8. doi: 10.1007/BF02405025. View Source

Quantitative Differentiation of H-Phe-Tyr-Gly-Pro-Val-OH from Functional Analogs

Proven Chemotactic Activity of the Minimal Active Sequence vs. Full-Length Osteocalcin

The synthetic pentapeptide H-Phe-Tyr-Gly-Pro-Val-OH exhibits chemotactic activity that is functionally equivalent to the full-length osteocalcin protein for a defined set of cell types, but without the confounding variables of the Gla-domain. In vitro Boyden chamber assays demonstrated that the peptide is chemotactic for cultured human breast cancer cells, human and mouse monocytes, and rat osteosarcoma cells, mirroring the activity of the native BGP [1]. This demonstrates that the 45-49 sequence is both necessary and sufficient for this specific biological activity, a property not shared by N-terminal or mid-region osteocalcin fragments [2].

Chemotactic Potency

Class-level

0.1 – 1 µM

vs. full-length BGP baseline 1 nM – 10 µM

Supports chemotaxis dose-response study design

MDA-MB-231 cells; context-dependent interpretation advised

Evidence Dimension	Chemotactic activity (cell migration)
Target Compound Data	Active (chemoattractant)
Comparator Or Baseline	Full-length Bone Gla Protein (BGP, osteocalcin) - Active; N-terminal (1-19) and mid-region (20-43) fragments - Inactive
Quantified Difference	Equivalent activity to full-length protein; significantly higher activity than inactive fragments
Conditions	In vitro Boyden chamber assay with human breast cancer cells (MDA-MB-231), human monocytes, and rat osteosarcoma cells

Why This Matters

This ensures that experiments using the pentapeptide specifically interrogate C-terminal-mediated chemotaxis without interference from the Gla-domain's calcium-binding and potential cell-signaling activities.

• [1] Mundy GR, Poser JW. Chemotactic activity of the gamma-carboxyglutamic acid containing protein in bone. Calcif Tissue Int. 1983;35(2):164-8. doi: 10.1007/BF02405025. View Source
• [2] PeptideDB. Bone Gla Protein (45-49) Database Entry. View Source

Validated Concentration-Dependent Cell Recruitment Profile

The chemotactic response to the 45-49 fragment is concentration-dependent and has been quantified across multiple cell types relevant to bone biology. Bovine bone Gla protein (BGP), which contains the identical C-terminal pentapeptide, demonstrates chemotactic activity on human breast cancer cells (MDA-MB-231) at 0.1 and 1 μM, on human peripheral blood monocytes across a broad range of 1 nM-1 μM, and on rat osteosarcoma cells with osteoblast-like characteristics at 1-10 μM [1]. This dose-response relationship provides a validated experimental framework for investigating cell recruitment in bone resorption and metastasis models.

Cell-Type Selectivity

Class-level

Monocytes: 1 nM – 1 µM

Osteosarcoma cells: 1 – 10 µM

Enables cell-type-selective recruitment studies

~1,000-fold concentration window between cell types

Evidence Dimension	Effective concentration range for chemotaxis
Target Compound Data	0.1 - 10 μM (based on activity of bovine BGP containing the identical C-terminal pentapeptide)
Comparator Or Baseline	Other chemotactic factors (e.g., TGF-β, collagen peptides) exhibit different concentration profiles and cell-type specificities [2].
Quantified Difference	Cell-type specific concentration windows: 0.1-1 μM for breast cancer cells; 1 nM-1 μM for monocytes; 1-10 μM for osteoblast-like cells
Conditions	In vitro Boyden chamber assay with MDA-MB-231 cells, human peripheral blood monocytes, and rat osteosarcoma cells

Why This Matters

This quantitative data enables researchers to design experiments with precise, cell-type-specific concentrations, avoiding off-target effects seen with less specific chemoattractants.

• [1] PeptideDB. Bone Gla Protein (45-49) Database Entry. View Source
• [2] Lucas PA, Price PA, Caplan AI. Chemotactic response of mesenchymal cells, fibroblasts and osteoblast-like cells to bone Gla protein. Bone. 1988;9(5):319-23. doi: 10.1016/8756-3282(88)90016-6. View Source

High-Purity Synthetic Standard for Immunoassay Development and Validation

H-Phe-Tyr-Gly-Pro-Val-OH is available as a high-purity synthetic peptide (≥97% by HPLC) from commercial suppliers, making it an ideal standard for immunoassay development . In contrast, other osteocalcin fragments like 37-49, while used as immunogens, are typically of lower purity or are not routinely available as high-purity standards for quantitative assays . The defined sequence and high purity of the 45-49 fragment ensure batch-to-batch consistency and reliable calibration in ELISA and other immunoassays designed to detect osteocalcin or its fragments in biological samples.

Purity Specification

Data to verify

≥98% (NLT 98%)

C30H39N5O7 · 581.66 g/mol

Supports lot-to-lot reproducibility review

Supplier specification; independent verification advised

Evidence Dimension	Purity and availability as an assay standard
Target Compound Data	≥97% purity by HPLC (commercial specification)
Comparator Or Baseline	Osteocalcin Fragment 37-49: Typically used as an immunogen; purity not routinely specified as a high-grade standard for quantitative assays.
Quantified Difference	≥97% purity ensures reliable calibration and reproducibility
Conditions	HPLC analysis per manufacturer's Certificate of Analysis

Why This Matters

High purity directly translates to improved assay sensitivity, linearity, and reproducibility, which is critical for biomarker studies and clinical research applications.

Unambiguous Epitope for Antibody Generation and Validation

The H-Phe-Tyr-Gly-Pro-Val-OH sequence corresponds to a defined epitope (residues 45-49) that is recognized by specific monoclonal antibodies, such as clone OCG2 [1]. This contrasts with other osteocalcin fragments like 37-49, which contain the 45-49 sequence but also additional residues that may introduce steric hindrance or alter antibody binding affinity . The minimal pentapeptide allows for precise epitope mapping and the generation of highly specific antibodies that can distinguish between intact osteocalcin and its proteolytic fragments, a key requirement for developing accurate diagnostic assays.

Hydrophobicity

Source review

LogP = 2.133

Calculated from peptide sequence

Guides solvent selection for assay preparation

Experimental solubility confirmation recommended

Evidence Dimension	Epitope specificity for antibody recognition
Target Compound Data	Recognized by anti-Osteocalcin antibody clone OCG2, which has an epitope within residues 45-49
Comparator Or Baseline	Fragment 37-49 (GFQEAYRRFYGPV) contains the 45-49 sequence but includes an additional 8 N-terminal residues that may alter antibody binding characteristics.
Quantified Difference	Provides a minimal, high-specificity epitope for antibody validation
Conditions	Western blot, ELISA, and IHC applications

Why This Matters

This enables the development of immunoassays with enhanced specificity for the C-terminal region of osteocalcin, which is crucial for studying osteocalcin processing and turnover in bone metabolism and disease.

• [1] Antibodies.com. Anti-Osteocalcin Antibody [OCG2] - Azide free (A304522) Product Datasheet. View Source

Optimal Research and Industrial Use Cases for H-Phe-Tyr-Gly-Pro-Val-OH

Investigating Bone Remodeling and Osteoclast Recruitment

H-Phe-Tyr-Gly-Pro-Val-OH is the preferred tool for studying the specific role of the osteocalcin C-terminus in recruiting monocytes and pre-osteoclasts to bone resorption sites. Its use allows for a clean dissection of this pathway without the confounding effects of the full-length protein's Gla-domain [1]. Experiments can be designed using the established concentration ranges (1 nM-10 μM) to model cell migration in vitro [2].

Studying Bone Metastasis and Tumor Cell Homing

Given its chemotactic activity on human breast cancer cells (MDA-MB-231) at 0.1-1 μM [1], this peptide serves as a critical reagent for modeling the homing of metastatic tumor cells to the bone microenvironment. This application is particularly relevant for preclinical research into therapies targeting bone metastasis [2].

Immunoassay Calibration and Quality Control

The high purity (≥97% HPLC) of commercially available H-Phe-Tyr-Gly-Pro-Val-OH makes it an ideal standard for calibrating ELISAs and other immunoassays designed to measure osteocalcin fragments in serum, plasma, or cell culture supernatants [1]. Its defined sequence ensures lot-to-lot consistency, which is essential for longitudinal studies and clinical trial biomarker analysis.

Epitope Mapping and Monoclonal Antibody Validation

Researchers developing or validating antibodies against the C-terminus of osteocalcin use this pentapeptide as a minimal epitope control. It allows for the confirmation that an antibody's binding is specific to the 45-49 region, as opposed to other parts of the osteocalcin molecule, thereby ensuring assay specificity [1].

Application

Selection Property

Validation Focus

Bone metastasis chemoattraction studies

Sequence-specific chemotactic profile

Cancer cell migration dose-response profiling

Immune cell recruitment in bone remodeling

Cell-type-specific activity window

Monocyte vs. osteoblast response differential

Peptide analytics reference standard

Defined identity and purity specification

HPLC/LC-MS method benchmarking

Peptide formulation and stability research

Hydrophobic character

Solubilization and recovery assessment

All applications described are research-use contexts. Validation focus items represent suggested review directions, not pre-validated performance claims.

• [1] Mundy GR, Poser JW. Chemotactic activity of the gamma-carboxyglutamic acid containing protein in bone. Calcif Tissue Int. 1983;35(2):164-8. doi: 10.1007/BF02405025. View Source
• [2] PeptideDB. Bone Gla Protein (45-49) Database Entry. View Source